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Compound of Interest

Compound Name: Proguanil D6

Cat. No.: B1574188

Executive Summary & Core Directive

Proguanil D6 (Proguanil-d6 Hydrochloride) is a stable, isotopically labeled internal standard
used primarily in LC-MS/MS quantification of antimalarial drugs. While it is not radioactive, it is
a potent bioactive compound with significant acute toxicity and environmental hazards.

The Core Directive: Treat Proguanil D6 as RCRA Hazardous Waste. Under no circumstances
should this compound be discharged into municipal sewage systems or general trash. Its
disposal requires high-temperature incineration through a licensed hazardous waste contractor.

Material Identification & Hazard Profile

Before initiating disposal, you must validate the material properties. Proguanil D6 shares the
toxicological profile of its non-labeled counterpart (Proguanil HCI) but requires stricter inventory
control due to its high cost and analytical sensitivity.

Table 1: Chemical Safety Data
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Parameter

Specification

Critical Note

Compound Name

Proguanil-dé Hydrochloride

Internal Standard Grade

CAS Number

637-32-1 (Unlabeled parent)

D6 specific CAS varies by

manufacturer

Isotope Status

STABLE ISOTOPE

NOT Radioactive.[1][2][3] No

decay storage required.

Signal Word

DANGER

High acute toxicity.[1][4][5]

Hazard Codes

H301: Toxic if swallowedH410:

Very toxic to aquatic life (Long

lasting)

Zero-discharge to drains is

mandatory.

RCRA Status

Characteristic Hazardous
Waste

Not P-listed, but

toxic/bioaccumulative.

Expert Insight: Do not confuse "Deuterated"” with "Radioactive.” Proguanil D6 contains stable

Deuterium (

H).[2] It does not require a Radiation Safety Officer (RSO) for disposal, but it does

require segregation from general organic solvents to prevent cross-contamination of

background signals in mass spectrometry labs.

Pre-Disposal Safety Assessment

Causality of Protocol: The primary risks during disposal are inhalation of lyophilized powder

(acute toxicity) and dermal absorption (bioactivity).

Required PPE (Personal Protective Equipment)[2][3]

e Respiratory: N95 or P100 respirator if handling open powders outside a fume hood.
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e Dermal: Double nitrile gloves (0.11 mm minimum thickness).

e Ocular: Chemical splash goggles.

Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Vials, Residual Powders)

Applicability: Expired lyophilized standards, empty vials with visible residue, and contaminated
weighing boats.

Segregation: Isolate Proguanil D6 solid waste from general lab trash. Do not autoclave
(heat may volatilize or degrade the compound unpredictably).

o Primary Containment: Place vials/solids into a clear, sealable polyethylene bag (4 mil
thickness).

e Secondary Containment: Transfer the sealed bag into a Wide-Mouth High-Density
Polyethylene (HDPE) Drum labeled "Hazardous Waste: Toxic Solids."

o Labeling: Affix a hazardous waste tag listing:
o Chemical Name: Proguanil Hydrochloride (Deuterated)

o Hazards: Toxic, Environmental Hazard

Protocol B: Liquid Waste (Stock Solutions & LC-MS
Effluent)

Applicability: Unused stock solutions (MeOH/DMSO) and instrument waste.

e Solvent Compatibility: Proguanil D6 is typically dissolved in Methanol or DMSO. Ensure the
waste stream is compatible with organic solvents (Halogenated vs. Non-Halogenated).

e Dilution Factor: LC-MS effluent containing nanogram-levels of Proguanil D6 can technically
be mixed with general solvent waste, UNLESS your facility practices solvent recovery.
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o If Solvent Recovery is used: Segregate Proguanil waste. Deuterium isotopes can interfere
with solvent purity verification downstream.

o If Incineration is used: Combine with "Organic Solvents, Toxic" waste stream.

+ Containerization: Use approved safety carboys (UN rated 3H1). Cap tightly to prevent
evaporation.

Visualized Workflows
Diagram 1: Waste Stream Decision Logic

This logic gate ensures compliance with both safety regulations and analytical integrity.

Disposal of Proguanil D6

Physical State?

Solid / Vials Liquid / Solution

Double Bag

Solid Haz Waste Drum

) . Concentration?
(Incineration)

Stock Solution LC-MS Effluent
(>1 mg/mL) (<1 pg/mL)

General Solvent Stream

Liquid Organic Waste
(High BTU Incineration)
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Caption: Decision tree for categorizing Proguanil D6 waste based on physical state and
concentration.

Diagram 2: Spill Response Protocol

Immediate actions required in the event of a powder spill or stock solution breakage.

1. Alert & Isolate 2. Don PPE 3. Containment 4. Decontaminate 5. Disposal
(Evacuate immediate area) (N95, Double Gloves, Goggles) (Cover with absorbent pads) (Soap/Water Wash x3) (All materials to Haz Waste)

Click to download full resolution via product page

Caption: Five-step rapid response workflow for Proguanil D6 spills to minimize exposure.

Regulatory & Environmental Context

Self-Validating System: The disposal of Proguanil D6 falls under the "Cradle-to-Grave" liability
of the Resource Conservation and Recovery Act (RCRA) in the United States.

e Why Incineration? Proguanil is highly stable in aquatic environments (H410). Chemical
treatment or landfilling risks leaching into groundwater. High-temperature incineration (

C) ensures the complete breakdown of the chlorophenyl ring structure, rendering it inert.

o Deuterium Note: The combustion products of Proguanil D6 include Deuterium Oxide (Heavy
Water, D

O) in trace amounts. This is non-toxic and environmentally benign at these quantities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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